BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Granzyme B
Substrate Cleavage Assay Using Synthetic
Peptides

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: GRANZYME B
CAS No.: 143180-74-9
Cat. No.: B1177868
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Granzyme B is a serine protease found in the granules of cytotoxic T lymphocytes (CTLs) and
natural killer (NK) cells.[1] Upon release into a target cell, it plays a pivotal role in initiating
apoptosis, or programmed cell death, making it a key component of the immune response
against virally infected and tumor cells. Granzyme B's substrate specificity, preferentially
cleaving after an aspartic acid residue, allows it to activate downstream caspases and other
pro-apoptotic proteins.[2][3][4] The study of Granzyme B activity is crucial for understanding
immune-mediated cell death and for the development of novel therapeutics targeting this
pathway. This document provides detailed protocols for assessing Granzyme B activity using
synthetic peptide substrates.

Principle of the Assay
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The Granzyme B substrate cleavage assay is a fluorometric method used to measure the
enzymatic activity of Granzyme B. The assay utilizes a synthetic peptide substrate that
contains a specific Granzyme B recognition sequence conjugated to a fluorescent reporter
molecule, such as 7-amino-4-trifluoromethylcoumarin (AFC) or 7-amino-4-methylcoumarin
(AMC). In its uncleaved state, the fluorescence of the reporter molecule is quenched. Upon
cleavage of the peptide by active Granzyme B, the fluorophore is released, resulting in a
measurable increase in fluorescence intensity. This increase in fluorescence is directly
proportional to the Granzyme B activity in the sample.

Signaling Pathway of Granzyme B-Mediated
Apoptosis
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Caption: Granzyme B-mediated apoptosis signaling pathway.
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Experimental Protocols
Materials and Reagents

e Recombinant active Granzyme B (human or mouse)
e Granzyme B Substrate (e.g., Ac-IEPD-AFC, Ac-IETD-AFC)
e AFC or AMC standard

e Granzyme B Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NacCl, 0.1% CHAPS, 10
mM DTT, 1 mM EDTA)

o 96-well black microplate with a clear bottom

» Fluorescence microplate reader with excitation/emission wavelengths of 380/500 nm for AFC
or 345/445 nm for AMC

Test compounds for inhibitor screening (dissolved in an appropriate solvent, e.g., DMSO)

Granzyme B Activity Assay Protocol

» Reagent Preparation:
o Prepare a stock solution of the AFC or AMC standard in the assay buffer.

o Reconstitute the recombinant Granzyme B in the assay buffer to a stock concentration.
Keep on ice.

o Prepare a working solution of the Granzyme B substrate in the assay buffer.
o Standard Curve Preparation:

o Add a series of known concentrations of the AFC or AMC standard to the 96-well plate in
duplicate.

o Adjust the final volume in each well to 100 pyL with assay buffer.

e Sample Preparation:
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o Add your samples containing Granzyme B (e.g., cell lysates, purified enzyme) to the 96-
well plate in duplicate.

o Include a positive control (recombinant Granzyme B) and a negative control (assay buffer
only).

¢ Reaction Initiation and Measurement:

o Add the Granzyme B substrate solution to all wells to initiate the reaction. The final
volume in each well should be 200 pL.

o Immediately place the plate in the fluorescence microplate reader, pre-warmed to 37°C.

o Measure the fluorescence intensity kinetically for 30-60 minutes at Ex/Em = 380/500 nm
for AFC substrates.

o Data Analysis:

o Calculate the rate of the reaction (change in fluorescence intensity over time) for each
sample.

o Subtract the rate of the negative control from the rates of all other samples.

o Use the standard curve to convert the fluorescence rates into the amount of cleaved
substrate (e.g., in pmol/min).

o One unit of Granzyme B activity is typically defined as the amount of enzyme that cleaves
1 pmol of substrate per minute at 37°C.

Granzyme B Inhibitor Screening Protocol

o Reagent and Compound Preparation:
o Follow the reagent preparation steps from the activity assay protocol.
o Prepare serial dilutions of your test compounds in the assay buffer.

e Assay Procedure:
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o In a 96-well plate, add the assay buffer, recombinant Granzyme B, and your test
compounds at various concentrations.

o Include a vehicle control (e.g., DMSO) and a positive inhibitor control (if available).

o Incubate the plate for 10-15 minutes at room temperature to allow the inhibitors to interact
with the enzyme.

o Initiate the reaction by adding the Granzyme B substrate.

[¢]

Measure the fluorescence intensity kinetically as described in the activity assay protocol.

e Data Analysis:

Calculate the reaction rates for each inhibitor concentration.

[¢]

o Determine the percentage of inhibition for each concentration relative to the vehicle
control.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

o Fit the data to a dose-response curve to determine the IC50 value (the concentration of
inhibitor that reduces enzyme activity by 50%).

Experimental Workflow
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Caption: Experimental workflow for Granzyme B cleavage assay.
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Data Presentation
Table 1: Kinetic Parameters of Synthetic Granzyme B

Substrates

Substrate kcat/Km
Fluorophore Km (pM) Notes
Sequence (M-1s™?)
Commonly used
Ac-IEPD AFC 585[5] ~3300[6][7]
substrate.
Also frequently
Ac-IETD AFC - - used, but kinetic
data can vary.
Optimized
sequence
IEPDVSVQ - - ~8000[6][7] showing higher
catalytic
efficiency.
A colorimetric
Boc-AAD Thiobenzyl ester - -

substrate.

Note: Kinetic parameters can vary depending on assay conditions (e.g., buffer composition,

temperature, enzyme source).

Table 2: Example Data for Granzyme B Inhibitor

Screening
Inhibitor Type Potency Specificity Notes
Reversible inhibitor;
Ac-IEPD-CHO Peptide Aldehyde i =80 nM may also inhibit
caspases.
Peptide S
Z-AAD-CMK ID50 = 300 nM Irreversible inhibitor.
Chloromethylketone
) ) ) Natural, endogenous
Serpin B9 Protein (Serpin) ) S
irreversible inhibitor.
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Table 3: Sample IC50 Determination Data

Inhibitor Concentration (nM) % Inhibition
1 5.2

10 25.8

50 48.9

100 75.3

500 95.1

1000 98.6

Calculated IC50: ~51 nM

This data can be plotted on a semi-log graph to visualize the dose-response curve and
accurately determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols: Granzyme B
Substrate Cleavage Assay Using Synthetic Peptides]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1177868/docs#application-notes-and-
protocols-granzyme-b-substrate-cleavage-assay-using-synthetic-peptides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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